Cas no 105989-40-0 (Guanidine, [4-(1,4,8,11-tetraazacyclotetradec-6-yl)butyl]-)
105989-40-0 structure
Product Name:Guanidine, [4-(1,4,8,11-tetraazacyclotetradec-6-yl)butyl]-
CAS No:105989-40-0
MF:C15H35N7
MW:313.485302209854
CID:97377
PubChem ID:71333997
Update Time:2025-04-18
Guanidine, [4-(1,4,8,11-tetraazacyclotetradec-6-yl)butyl]- Chemical and Physical Properties
Names and Identifiers
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- Guanidine, [4-(1,4,8,11-tetraazacyclotetradec-6-yl)butyl]-
- 2-[4-(1,4,8,11-tetrazacyclotetradec-6-yl)butyl]guanidine
- N''-[4-(1,4,8,11-TETRAAZACYCLOTETRADECAN-6-YL)BUTYL]GUANIDINE
- DTXSID20762173
- 105989-40-0
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- Inchi: 1S/C15H35N7/c16-15(17)22-7-2-1-4-14-12-20-10-8-18-5-3-6-19-9-11-21-13-14/h14,18-21H,1-13H2,(H4,16,17,22)
- InChI Key: QNDWFGXUAHWPDB-UHFFFAOYSA-N
- SMILES: N1CCNCCCNCCNCC(C1)CCCC/N=C(\N)/N
Computed Properties
- Exact Mass: 313.29575
- Monoisotopic Mass: 313.29539415g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 113Ų
Experimental Properties
- PSA: 110.02
- LogP: 1.52420
Guanidine, [4-(1,4,8,11-tetraazacyclotetradec-6-yl)butyl]- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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